Cas no 23516-85-0 (4'-Cyano-2,2,2-trifluoroacetophenone)

4'-Cyano-2,2,2-trifluoroacetophenone structure
23516-85-0 structure
Product Name:4'-Cyano-2,2,2-trifluoroacetophenone
CAS No:23516-85-0
MF:C9H4F3NO
MW:199.129372596741
MDL:MFCD01319971
CID:238645
PubChem ID:15738320
Update Time:2025-08-05

4'-Cyano-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2,2-Trifluoroacetyl)benzonitrile
    • 4'-Cyano-2,2,2-trifluoroacetophenone
    • 4-CYANO-2,2,2-TRIFLUOROACETOPHENONE
    • Benzonitrile, 4-(trifluoroacetyl)-
    • Benzonitrile,4-(trifluoroacetyl)
    • p-Cyano-trifluoracetophenon
    • 4-(2,2,2-Trifluoro-acetyl)-benzonitrile
    • AS-78118
    • J-513251
    • EN300-1930130
    • AT19632
    • DTXSID10577718
    • MFCD01319971
    • SCHEMBL7368558
    • 4-(TRIFLUOROACETYL)BENZONITRILE
    • AKOS006276761
    • NBHZKHMJVZRCIY-UHFFFAOYSA-N
    • 4-(2, 2, 2-trifluoroacetyl)benzonitrile
    • Benzonitrile, 4-(2,2,2-trifluoroacetyl)-
    • 23516-85-0
    • CS-0450001
    • DB-294559
    • MDL: MFCD01319971
    • Inchi: 1S/C9H4F3NO/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4H
    • InChI Key: NBHZKHMJVZRCIY-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 199.02400
  • Monoisotopic Mass: 199.02449824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.30328

4'-Cyano-2,2,2-trifluoroacetophenone Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4'-Cyano-2,2,2-trifluoroacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C999145-20mg
4'-Cyano-2,2,2-trifluoroacetophenone
23516-85-0
20mg
$ 50.00 2022-06-06
TRC
C999145-40mg
4'-Cyano-2,2,2-trifluoroacetophenone
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$ 70.00 2022-06-06
TRC
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4'-Cyano-2,2,2-trifluoroacetophenone
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$ 230.00 2022-06-06
Alichem
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4-(2,2,2-Trifluoroacetyl)benzonitrile
23516-85-0 95%
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$2629.08 2023-09-02
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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eNovation Chemicals LLC
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